Cas no 315246-05-0 (2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile)

2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile structure
315246-05-0 structure
Product Name:2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile
CAS No:315246-05-0
MF:C18H16N2O4
MW:324.330644607544
CID:1447390
PubChem ID:2839322
Update Time:2025-04-20

2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyran-3-carbonitrile
    • 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
    • AC1MDMJ3
    • Oprea1_431585
    • Oprea1_716882
    • STOCK1S-08089
    • CTK8I1577
    • MolPort-000-690-187
    • HMS2662D24
    • AK-777/11655018
    • MFCD00811550
    • DTXSID80385584
    • SS-0809
    • SMR000281719
    • 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
    • CHEMBL1334766
    • CS-0318115
    • 315246-05-0
    • STK017294
    • AKOS000575474
    • UNM000000498001
    • MLS000711952
    • AKOS016186715
    • SR-01000388651-1
    • SR-01000388651
    • 2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile
    • Inchi: 1S/C18H16N2O4/c1-3-22-12-6-4-11(5-7-12)15-13(9-19)17(20)24-14-8-10(2)23-18(21)16(14)15/h4-8,15H,3,20H2,1-2H3
    • InChI Key: XJHRHFFURBXLQZ-UHFFFAOYSA-N
    • SMILES: O1C(=C(C#N)C(C2C=CC(=CC=2)OCC)C2C(=O)OC(C)=CC1=2)N

Computed Properties

  • Exact Mass: 324.11108
  • Monoisotopic Mass: 324.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 94.6Ų

Experimental Properties

  • Density: 1.34
  • Boiling Point: 604.4°C at 760 mmHg
  • Flash Point: 319.3°C
  • Refractive Index: 1.628
  • PSA: 94.57

2-amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1388785-1g
2-Amino-4-(4-ethoxyphenyl)-7-methyl-5-oxo-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
315246-05-0 90%
1g
¥2074.00 2024-08-02
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